Cas no 77259-96-2 (5-bromo-8-methoxy-3,4-dihydro-2h-naphthalen-1-one)

• Product Name: 5-bromo-8-methoxy-3,4-dihydro-2h-naphthalen-1-one
• CAS No: 77259-96-2
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD02193404
• CID: 1783916
• PubChem ID: 13746079
• Update Time: 2025-11-01

5-bromo-8-methoxy-3,4-dihydro-2h-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-8-methoxy-3,4-dihydro-2h-naphthalen-1-one
• 5-bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one
• KB-42438
• 1(2H)-Naphthalenone, 5-bromo-3,4-dihydro-8-methoxy-
• 5-bromo-8-methoxy-1-tetralone
• 5-Brom-8-methoxy-3,4-dihydro-2H-naphthalin-1-on
• SureCN9457818
• 5-Brom-8-methoxy-1,2,3,4-tetrahydro-1-naphthalinon
• 5-Bromo-8-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• SC4121
• 5-bromo-3,4-dihydro-8-methoxy-1(2H)-Naphthalenone

• MDL： MFCD02193404
• Inchi： 1S/C11H11BrO2/c1-14-10-6-5-8(12)7-3-2-4-9(13)11(7)10/h5-6H,2-4H2,1H3
• InChI Key： AYDWDRGUJFFJLS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(CCCC=21)=O)OC

Computed Properties

• Exact Mass: 253.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.475
• PSA: 26.30000
• LogP: 2.97670

5-bromo-8-methoxy-3,4-dihydro-2h-naphthalen-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5-bromo-8-methoxy-3,4-dihydro-2h-naphthalen-1-one

Comprehensive Overview of 5-Bromo-8-Methoxy-3,4-Dihydro-2H-Naphthalen-1-One (CAS No. 77259-96-2)

5-Bromo-8-methoxy-3,4-dihydro-2H-naphthalen-1-one is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a bromine substitution and a methoxy group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutic agents and advanced materials.

The compound’s CAS number 77259-96-2 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its molecular formula, C₁₁H₁₁BrO₂, highlights its balanced reactivity, which is exploited in cross-coupling reactions and catalysis. Recent studies have explored its utility in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine.

In the context of green chemistry, 5-bromo-8-methoxy-3,4-dihydro-2H-naphthalen-1-one has garnered attention for its potential in sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, addressing the environmental impact of chemical manufacturing. This aligns with the broader industry shift toward eco-friendly practices, a topic frequently searched by professionals and academics alike.

Another trending application lies in material science, where this compound’s aromatic framework is leveraged to design organic semiconductors and photovoltaic materials. As renewable energy solutions gain traction, the demand for high-performance organic compounds like CAS 77259-96-2 is expected to rise. Discussions on platforms like ResearchGate and PubMed often highlight its role in optoelectronic devices, a hot topic in nanotechnology forums.

From a safety and handling perspective, 5-bromo-8-methoxy-3,4-dihydro-2H-naphthalen-1-one requires standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its material safety data sheet (MSDS) should always be consulted to ensure compliance with local regulations. This precautionary approach resonates with the increasing emphasis on lab safety protocols in scientific communities.

The compound’s synthetic versatility also makes it a subject of interest in academic research. Universities and institutes frequently investigate its derivatives for structure-activity relationship (SAR) studies, a common search term among chemistry students. Its crystallographic data and spectroscopic properties are well-documented, facilitating its adoption in teaching laboratories and method development projects.

In summary, 5-bromo-8-methoxy-3,4-dihydro-2H-naphthalen-1-one (CAS 77259-96-2) is a multifaceted compound with expanding relevance in pharmaceuticals, materials science, and sustainable chemistry. Its alignment with contemporary research trends—such as green synthesis, drug design, and renewable energy—ensures its continued prominence in scientific literature and industrial applications.